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For Researchers, Scientists, and Drug Development Professionals

Introduction
Azidoethane (CH₃CH₂N₃), also known as ethyl azide, is a versatile and reactive organic

compound utilized in various synthetic applications, particularly in the introduction of the azide

functionality for subsequent "click" chemistry reactions, the formation of triazoles, and as a

precursor to ethylamine. However, its utility is matched by its significant inherent hazards,

including high explosivity and potential toxicity. This guide provides a comprehensive overview

of the safety precautions, handling procedures, and essential data for the safe use of

azidoethane in a laboratory setting. Strict adherence to these guidelines is paramount to

mitigate the risks associated with this energetic compound.

Physicochemical and Toxicological Data
A thorough understanding of the physical, chemical, and toxicological properties of

azidoethane is the foundation of its safe handling. The following tables summarize the

available quantitative data.

Table 1: Physical and Chemical Properties of Azidoethane
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Property Value Source(s)

Molecular Formula C₂H₅N₃ [1]

Molecular Weight 71.083 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 50 °C [1]

Density 0.9296 g/cm³ (rough estimate) [2]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
266.872 kJ/mol [1]

Table 2: Hazard and Stability Information for Azidoethane

Hazard Parameter Description Source(s)

Shock Sensitivity High [1]

Friction Sensitivity High [1]

Thermal Stability

Explosive upon rapid heating;

has exploded when heated to

room temperature.

[1]

Carbon-to-Nitrogen (C/N) Ratio

2:3 (less than 1). This low ratio

indicates high energetic

potential and instability.

"Rule of Six"

Does not comply. The number

of carbon atoms is less than

six per energetic azide group,

indicating significant explosive

hazard.

Table 3: Toxicological Information

Specific LD50 and LC50 values for azidoethane are not readily available in the reviewed

literature. However, information on related compounds and the azide functional group provides
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crucial insights into its potential toxicity.

Substance/Class Toxicological Data Source(s)

Sodium Azide (NaN₃)

Highly toxic. Human lethal

dose is estimated to be ≥700

mg total or ~10 mg/kg.

Symptoms of exposure include

hypotension, dizziness,

nausea, vomiting, seizures,

and respiratory failure.

[3][4]

Alkyl Azides (general)

Showed mutagenicity for S.

typhimurium TA100 strain with

S9 mix.

[5]

Azidoethane
Irritating to eyes, respiratory

system, and skin.
[1]

Experimental Protocols
Synthesis of Azidoethane from Bromoethane and
Sodium Azide
This procedure should only be performed by trained personnel in a well-ventilated fume hood,

behind a blast shield, and with appropriate personal protective equipment.

Materials:

Bromoethane (CH₃CH₂Br)

Sodium azide (NaN₃)

A polar aprotic solvent (e.g., Dimethylformamide - DMF, or Dimethyl sulfoxide - DMSO)[6]

Diethyl ether (Et₂O)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Water (H₂O)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve sodium azide (a slight molar excess) in the chosen polar aprotic solvent.

[6][7]

Addition of Bromoethane: Slowly add bromoethane to the stirred solution of sodium azide.

Reaction: The reaction is a nucleophilic substitution (SN2) and can often be carried out at

room temperature, although gentle heating may be used to increase the rate.[7] The

progress of the reaction should be monitored by a suitable analytical technique (e.g., TLC or

GC).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Carefully pour the reaction mixture into a separatory funnel containing water.

Extract the aqueous layer multiple times with diethyl ether.

Combine the organic extracts.

Wash the combined organic layer with water and then with brine to remove the polar

aprotic solvent and any remaining salts.

Drying and Concentration:

Dry the ethereal solution over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Crucially, do not purify by distillation at atmospheric pressure due to the explosive nature

of azidoethane.[1] If concentration is necessary, it should be performed with extreme

caution under reduced pressure at a low temperature, always using a blast shield.
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Safety Precautions and Handling
General Precautions

Work in a designated area: All work with azidoethane must be conducted in a well-ventilated

chemical fume hood.

Use a blast shield: A blast shield is mandatory for all operations involving neat or

concentrated solutions of azidoethane.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

face shield, a flame-resistant lab coat, and chemical-resistant gloves.

Avoid friction and shock: Do not use metal spatulas or ground glass joints, which can cause

friction and lead to detonation.[6] Use plastic or Teflon-coated equipment.

Small scale: Work with the smallest possible quantities of azidoethane.

Never work alone: Always have another person aware of the experiment and ready to assist

in case of an emergency.

Stability and Incompatibility
Thermal Instability: Azidoethane is highly sensitive to heat and can decompose explosively.

[1] Avoid all sources of ignition, including open flames, hot plates, and static discharge.

Incompatible Materials:

Acids: Contact with acids can form the highly toxic and explosive hydrazoic acid (HN₃).[8]

Heavy Metals: Avoid contact with heavy metals such as lead, copper, mercury, silver, and

their salts, as this can form extremely shock-sensitive and explosive heavy metal azides.

[8]

Halogenated Solvents: Do not use halogenated solvents like dichloromethane or

chloroform, as they can react to form explosive compounds.[6]

Strong Oxidizing Agents: Keep away from strong oxidizing agents.[8]
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Storage
Store azidoethane in a cool, dark, and well-ventilated area, away from incompatible

materials.

Use tightly sealed containers, preferably made of plastic or coated glass to avoid friction.

Clearly label all containers with "DANGER: EXPLOSIVE AND TOXIC."

Spill and Waste Disposal
Spills: In case of a small spill within a fume hood, absorb the liquid with an inert, non-

combustible absorbent material (e.g., vermiculite or sand). Collect the contaminated material

in a designated, sealed container for hazardous waste disposal. For larger spills, evacuate

the area and contact emergency services.

Waste Disposal: Azide-containing waste must be handled as extremely hazardous. Never

pour azide solutions down the drain, as this can lead to the formation of explosive metal

azides in the plumbing.[6] All azide waste should be collected in a dedicated, clearly labeled

container and disposed of through your institution's hazardous waste program.

Decomposition Pathways
The thermal and photochemical decomposition of short-chain alkyl azides like azidoethane
generally proceeds through the initial formation of a highly reactive nitrene intermediate.[9]

Thermal Decomposition: Upon heating, azidoethane is expected to lose a molecule of

nitrogen gas (N₂) to form ethylnitrene (CH₃CH₂N:). This nitrene can then undergo various

reactions, including intramolecular C-H insertion to form aziridine or rearrangement to form

ethanimine. When heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx).[1]

Photochemical Decomposition: Irradiation with UV light can also induce the decomposition of

azides to form nitrenes. The subsequent reactions of the nitrene will depend on the specific

conditions and the presence of other reactive species.

Mandatory Visualizations
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Caption: Experimental workflow for the synthesis of azidoethane.
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Caption: Logical relationship of azidoethane hazards and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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